Cas no 870693-15-5 (4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one)

4-Fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one is a fluorinated dihydroindenone derivative with a hydroxyl substituent at the 7-position, offering unique reactivity and structural features for synthetic applications. Its fused bicyclic framework and functional group arrangement make it a valuable intermediate in pharmaceutical and fine chemical synthesis. The fluorine atom enhances metabolic stability and binding affinity in bioactive molecules, while the hydroxyl group provides a handle for further derivatization. The compound’s rigid structure and stereochemistry are advantageous in designing enzyme inhibitors or ligands. High purity and well-defined stereochemistry ensure reproducibility in research and development applications. Suitable for use in medicinal chemistry, catalysis, and material science.
4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one structure
870693-15-5 structure
Product Name:4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
CAS No:870693-15-5
MF:C10H9FO2
MW:180.175666570663
CID:3108593
PubChem ID:16226761
Update Time:2025-05-20

4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-7-hydroxy-3-methyl-indan-1-one
    • 4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
    • 1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-hydroxy-3-methyl-
    • 4-FLUORO-7-HYDROXY-3-METHYL-2,3-DIHYDROINDEN-1-ONE
    • SCHEMBL16555511
    • MFCD07346352
    • AKOS026729277
    • 996-570-1
    • CS-0234772
    • Z104520952
    • 870693-15-5
    • VJB69315
    • EN300-14721
    • AKOS000164245
    • 4-FLUORO-7-HYDROXY-3-METHYL-1-INDANONE
    • Inchi: 1S/C10H9FO2/c1-5-4-8(13)10-7(12)3-2-6(11)9(5)10/h2-3,5,12H,4H2,1H3
    • InChI Key: APMLKHHZAUIDJJ-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C2C(CC(C)C=21)=O)O

Computed Properties

  • Exact Mass: 180.05865769g/mol
  • Monoisotopic Mass: 180.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 280.5±40.0 °C at 760 mmHg
  • Flash Point: 123.5±27.3 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one Security Information

4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F600593-25mg
4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
870693-15-5
25mg
$ 70.00 2022-06-04
TRC
F600593-50mg
4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
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$ 95.00 2022-06-04
TRC
F600593-250mg
4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
870693-15-5
250mg
$ 365.00 2022-06-04
Enamine
EN300-14721-0.05g
4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
870693-15-5 95%
0.05g
$88.0 2023-02-09
Enamine
EN300-14721-0.1g
4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
870693-15-5 95%
0.1g
$132.0 2023-02-09
Enamine
EN300-14721-0.25g
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870693-15-5 95%
0.25g
$188.0 2023-02-09
Enamine
EN300-14721-0.5g
4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
870693-15-5 95%
0.5g
$353.0 2023-02-09
Enamine
EN300-14721-1.0g
4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
870693-15-5 95%
1.0g
$470.0 2023-02-09
Enamine
EN300-14721-2.5g
4-fluoro-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
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2.5g
$923.0 2023-02-09
Enamine
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5.0g
$1364.0 2023-02-09
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